Cas no 177266-03-4 (3-Isoxazolamine,4-ethyl-5-methyl-(9CI))

• Product Name: 3-Isoxazolamine,4-ethyl-5-methyl-(9CI)
• CAS No: 177266-03-4
• MF: C₆H₁₀N₂O
• MW: 126.159g/mol
• CID: 112563
• Update Time: 2023-11-19

3-Isoxazolamine,4-ethyl-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,4-ethyl-5-methyl-
• 3-Isoxazolamine,4-ethyl-5-methyl-(9CI)
• 4-Ethyl-5-methylisoxazol-3-amine
• 4-ethyl-5-methyl-1,2-oxazol-3-amine
• CID 20675412

• Inchi： 1S/C6H10N2O/c1-3-5-4(2)9-8-6(5)7/h3H2,1-2H3,(H2,7,8)
• InChI Key： WQQYOZLMXIHKRP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N)=N1)CC

Computed Properties

• Exact Mass: 126.079
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52